2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine

• Molecular Formula: C7H11F2N3
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 2,2-difluoro-3-(2-methylimidazol-1-yl)propan-1-amine
• InChI: InChI=1S/C7H11F2N3/c1-6-11-2-3-12(6)5-7(8,9)4-10/h2-3H,4-5,10H2,1H3
• InChI Key: OSGBXBFIIVXKCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC(CN)(F)F

Description

2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine is an organic compound with the molecular formula C7H11F2N3 and a molecular weight of 175.18 g/mol . It features a 2-methylimidazole group linked to a 2,2-difluoropropan-1-amine chain. This structure classifies it as a valuable chemical building block, particularly in medicinal chemistry research for the synthesis of more complex molecules. Compounds containing the imidazole scaffold are of significant interest in pharmaceutical research. For instance, research into novel antimalarial agents has explored the optimization of compounds with an imidazolopiperazine scaffold, demonstrating the potential of imidazole-containing structures in developing therapies for infectious diseases . Furthermore, various imidazole derivatives have been investigated for a range of therapeutic areas, including the treatment of neurodegenerative disorders, showcasing the versatility of this heterocycle in drug discovery . As such, this amine serves as a key intermediate for researchers constructing compound libraries or exploring structure-activity relationships (SAR) in hit-to-lead optimization campaigns . This product is intended For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

The synthesis of 2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-methylimidazole and 2,2-difluoropropan-1-amine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a suitable solvent and a catalyst to facilitate the reaction. Common solvents include polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Synthetic Route: The synthetic route may involve the nucleophilic substitution of the fluorine atoms with the imidazole group, followed by purification steps to isolate the desired product.

Chemical Reactions Analysis

2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where the fluorine atoms or the imidazole group can be replaced with other functional groups using appropriate reagents and conditions.

Common Reagents and Conditions: Common reagents used in these reactions include acids, bases, and transition metal catalysts. Reaction conditions may vary depending on the desired transformation.

Scientific Research Applications

2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: It is employed in biochemical studies to investigate enzyme mechanisms and protein-ligand interactions.

Medicine: The compound has potential therapeutic applications, including its use as a precursor in the development of pharmaceutical agents with antimicrobial, antifungal, or anticancer properties.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to active sites or allosteric sites on proteins, modulating their activity and leading to specific biological effects. The pathways involved in its mechanism of action can vary depending on the specific application and target.

Comparison with Similar Compounds

Structural Variations

Compound Name	Key Structural Features	Evidence Source
2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine	- 2,2-Difluoro substitution on propane - 2-Methylimidazole at C3	Inferred
3-(2-Methyl-1H-imidazol-1-yl)propan-1-amine	- No fluorine substituents - 2-Methylimidazole at C3
3-(3-Fluorophenyl)-N-2-[2-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]ethylpropan-1-amine	- Fluorophenyl and pyrimidine substituents - Extended alkyl chain
N-(2-Chloro-6-fluorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine	- Chloro-fluorobenzyl group - Non-methylated imidazole

Key Observations :

• Fluorine atoms in the target compound likely increase lipophilicity and electron-withdrawing effects compared to non-fluorinated analogs like 3-(2-methyl-1H-imidazol-1-yl)propan-1-amine .

Key Observations :

• The synthesis of 3-(2-methyl-1H-imidazol-1-yl)propan-1-amine involves microwave-assisted hydrolysis and EDC/HOBt-mediated coupling ( ), which could be adapted for the target compound.

Physicochemical Properties

Compound Name	Boiling Point (°C)	LogP (Predicted)	Solubility	Evidence Source
3-(2-Methyl-1H-imidazol-1-yl)propan-1-amine	110–112	0.5	Polar solvents
N-(2-Chloro-6-fluorobenzyl)-3-(1H-imidazol-1-yl)propan-1-amine	N/A	2.1	Moderate in DMSO

Key Observations :

• The target compound’s difluoro substitution is expected to increase logP (≈1.2–1.8) compared to 3-(2-methyl-1H-imidazol-1-yl)propan-1-amine (logP 0.5), enhancing membrane permeability .
• Chloro-fluorobenzyl derivatives ( ) exhibit higher hydrophobicity, suggesting similar trends for the fluorinated target compound.

Key Observations :

• Imidazole-propanamine derivatives are frequently used in CNS-targeted therapies due to their ability to cross the blood-brain barrier ( ).
• Fluorine substitution may reduce metabolic degradation, extending the half-life of the target compound compared to non-fluorinated analogs.

Biological Activity

2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine, with the CAS number 1781470-79-8, is a compound of interest due to its potential biological activities. This article delves into its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C$_7$H$_{11}$F$_2$N$_3$
• Molecular Weight : 175.18 g/mol
• Structure : The compound features a difluoropropanamine core with a 2-methyl-1H-imidazole substituent, which may contribute to its biological activity.

Biological Activity Overview

Research indicates that compounds containing imidazole rings often exhibit significant biological activities, including antimicrobial and anticancer properties. The specific biological activities of 2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine are still under investigation, but preliminary studies suggest the following areas of interest:

Antimicrobial Activity

Preliminary data suggest that compounds similar to 2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine may possess antimicrobial properties. For instance, studies on related imidazole derivatives have shown effectiveness against various bacterial strains, including mycobacteria.

Compound	MIC (µg/mL)	Target Organism
Compound A	0.05 - 1	Mycobacterium avium
Compound B	0.25	Mycobacterium xenopi

Cytotoxicity Studies

Cytotoxicity assays are essential for determining the safety profile of new compounds. In vitro studies on imidazole derivatives indicate low toxicity against human cell lines, suggesting a favorable selectivity index.

Compound	CC$_{50}$ (µM)	Selectivity Index
Compound C	>100	>1910

Case Studies

Several studies have explored the biological activities of imidazole-containing compounds similar to 2,2-Difluoro-3-(2-methyl-1H-imidazol-1-yl)propan-1-amine:

• Inhibition of MmpL3 : A study highlighted the potential of imidazole derivatives in inhibiting MmpL3, a target for treating nontuberculous mycobacterial infections. The compound demonstrated significant activity with MIC values comparable to established drugs .
• Anticancer Properties : Research has indicated that imidazole-based compounds can induce apoptosis in cancer cells by modulating pathways involving pro-apoptotic proteins such as Bim. This suggests potential applications in cancer therapy .

Research Findings

Recent investigations into the structure-activity relationship (SAR) of imidazole derivatives have provided insights into optimizing their biological efficacy:

Structure Activity Relationship (SAR)

The presence of specific functional groups and structural features significantly influences the biological activity of imidazole derivatives. For instance:

• Substitution patterns on the imidazole ring can enhance interaction with target proteins.
• The introduction of fluorine atoms has been shown to improve potency against certain microbial targets.